Cas no 784079-98-7 (5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine)

• Product Name: 5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine
• CAS No: 784079-98-7
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• MDL: MFCD11501141
• CID: 554229
• PubChem ID: 21760788
• Update Time: 2025-05-20

5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridin-2-amine
• 2-AMINO-5-METHYL-4,5,6,7-TETRAHYDROTHIAZOLO[4,5-C]PYRIDINE
• 5-methyl-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridin-2-amine
• Thiazolo[4,5-c]pyridin-2-amine, 4,5,6,7-tetrahydro-5-methyl- (9CI)
• Thiazolo[4,5-c]pyridin-2-amine,4,5,6,7-tetrahydro-5-methyl-
• A-2409
• 5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine
• AS-35758
• DTXSID60617739
• A915090
• SCHEMBL9574602
• SB13218
• 5-METHYL-4,5,6,7-TETRAHYDRO-THIAZOLO[4,5-C]PYRIDIN-2-YLAMINE
• AKOS006324577
• 2-Amino-5-methyl-4,5,6,7-tetrahydrothiazolo [4,5-c]pyridine
• PB13398
• MFCD11501141
• 784079-98-7
• 5-Methyl-4,5,6,7-tetrahydro[1,3]thiazolo[4,5-c]pyridin-2-amine
• SY239633
• 5-Methyl-4,5,6,7-tetrahydro[1,3]thiazolo[4,5-c]pyridin-2-ylamine
• 5-METHYL-4H,5H,6H,7H-[1,3]THIAZOLO[4,5-C]PYRIDIN-2-AMINE
• CS-0173377
• DB-094580
• 5-METHYL-4H,6H,7H-[1,3]THIAZOLO[4,5-C]PYRIDIN-2-AMINE

• MDL： MFCD11501141
• Inchi： 1S/C7H11N3S/c1-10-3-2-6-5(4-10)9-7(8)11-6/h2-4H2,1H3,(H2,8,9)
• InChI Key： ZYQDLARJCNEQHY-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CCN(C)C2

Computed Properties

• Exact Mass: 169.06700
• Monoisotopic Mass: 169.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 70.39000
• LogP: 1.23230

5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine

5-Methyl-6,7-Dihydro-4H-Thiazolo[4,5-c]Pyridin-2-Amine: A Comprehensive Overview

The compound 5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine, identified by the CAS Registry Number 784079-98-7, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolopyridines, which are known for their versatile properties and wide-ranging applications in drug discovery and material science. The molecular structure of this compound features a thiazole ring fused with a pyridine ring, with a methyl group attached at the 5-position and an amine group at the 2-position. These structural features contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiazolopyridines like 5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine in the development of novel therapeutic agents. Researchers have focused on its potential as a building block for creating bioactive molecules with specific pharmacological properties. For instance, its ability to act as a ligand in metalloenzyme inhibition has been explored in several preclinical studies. Additionally, the compound's role in modulating cellular signaling pathways has been investigated, making it a promising candidate for anti-inflammatory and anticancer drug development.

The synthesis of 5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine involves a multi-step process that typically begins with the preparation of intermediate thiazole derivatives. These intermediates undergo various coupling reactions to form the fused pyridine ring system. The optimization of reaction conditions, such as temperature and solvent selection, has been a focus of recent research to improve yield and purity. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process.

In terms of applications, this compound has shown potential in several areas beyond pharmaceuticals. For example, its use as an electrocatalyst in fuel cell technology has been explored due to its ability to enhance electron transfer efficiency. Furthermore, its role as a precursor in the synthesis of advanced materials for optoelectronic devices has been studied. These findings underscore the versatility of 5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine across multiple scientific disciplines.

The structural uniqueness of this compound also makes it an attractive target for computational chemistry studies. Researchers have employed density functional theory (DFT) calculations to analyze its electronic structure and reactivity patterns. These insights have provided valuable information for predicting its behavior in different chemical environments and for designing more efficient synthetic routes.

In conclusion, 5-methyl-6,7-dihydro-4H-thiazolo[4,5-c]pyridin-2-amine (CAS No: 784079-98-7) is a compound with significant potential in various fields due to its unique structure and diverse applications. Ongoing research continues to uncover new avenues for its use, making it an important subject of study for chemists and pharmacologists alike.